Cas no 1805028-61-8 (5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805028-61-8
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• MDL: MFCD28751029
• CID: 4706593
• PubChem ID: 130779483
• Update Time: 2025-05-20

5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(difluoromethoxy)picolinic?acid
• 5-Chloro-4-(difluoromethoxy)picolinic acid
• 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid
• 1805028-61-8
• D80035
• MFCD28751029
• 5-chloro-4-(difluoromethoxy)picolinicacid

• MDL： MFCD28751029
• Inchi： 1S/C7H4ClF2NO3/c8-3-2-11-4(6(12)13)1-5(3)14-7(9)10/h1-2,7H,(H,12,13)
• InChI Key： IZVYKXALLKMLRG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C=C1OC(F)F

Computed Properties

• Exact Mass: 222.9847770g/mol
• Monoisotopic Mass: 222.9847770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2.3

Additional information on 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid

5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805028-61-8): A Comprehensive Overview

5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805028-61-8) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro, difluoromethoxy, and pyridine functionalities, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research of this compound.

The chemical structure of 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid is defined by its core pyridine ring, which is substituted with a chlorine atom at the 5-position and a difluoromethoxy group at the 4-position. The carboxylic acid group at the 2-position further enhances its reactivity and functional versatility. The presence of these substituents imparts unique physicochemical properties to the molecule, making it an attractive candidate for various chemical and biological applications.

The synthesis of 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloropyridine-2-carbonitrile with difluoromethylating agents followed by hydrolysis to form the carboxylic acid. Another method involves the direct difluoromethylation of 4-hydroxypyridine-2-carbonitrile using difluoroiodomethane and subsequent hydrolysis. These synthetic routes provide robust and scalable methods for the production of this compound, facilitating its use in both academic and industrial settings.

In terms of biological activity, 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid has shown promising results in various pharmacological studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead for the development of anticancer drugs. Additionally, it has been investigated for its anti-inflammatory properties, showing significant efficacy in reducing inflammation in preclinical models.

The unique combination of functional groups in 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid also makes it an excellent scaffold for drug discovery efforts. The chlorine atom and difluoromethoxy group can be readily modified to optimize pharmacological properties such as solubility, stability, and bioavailability. This flexibility allows researchers to fine-tune the compound's activity and selectivity for specific targets, enhancing its therapeutic potential.

In addition to its direct biological activities, 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid has been used as a key intermediate in the synthesis of more complex molecules with diverse biological functions. For example, it has been employed in the preparation of prodrugs designed to improve drug delivery and reduce side effects. The ability to incorporate this compound into larger molecular frameworks underscores its importance as a building block in medicinal chemistry.

The growing body of research on 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid highlights its potential as a valuable tool in both fundamental studies and applied research. Ongoing investigations are exploring its role in modulating various biological processes and identifying new therapeutic applications. As our understanding of this compound continues to expand, it is likely to play an increasingly important role in the development of innovative treatments for a range of diseases.

In conclusion, 5-Chloro-4-(difluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805028-61-8) represents a promising compound with a wide array of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile biological activities make it an attractive target for further investigation and development. As researchers continue to uncover new insights into its properties and mechanisms of action, this compound is poised to contribute significantly to advancements in drug discovery and therapeutic innovation.